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Compound of Interest

Compound Name: Calcium terephthalate

Cat. No.: B099980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 16130-76-0[1][2][3]

This technical guide provides an in-depth overview of calcium terephthalate, a versatile

chemical compound with significant applications in materials science and emerging roles in

drug delivery systems. This document outlines its fundamental properties, detailed synthesis

protocols, characterization data, and potential applications relevant to the scientific community.

Chemical and Physical Properties
Calcium terephthalate, the calcium salt of terephthalic acid, is a white crystalline solid.[2] Its

properties make it a valuable precursor in the synthesis of metal-organic frameworks (MOFs)

and as a component in advanced polymer composites.[4][5] A summary of its key quantitative

data is presented in the table below.
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Property Value Source

Molecular Formula C₈H₄CaO₄ [1][2]

Molecular Weight 204.19 g/mol [1][6]

CAS Number 16130-76-0 [1][2][3]

Appearance White crystalline solid [2]

Solubility

Sparingly soluble in water, with

increased solubility in alkaline

conditions. Soluble in some

organic solvents.

[7][8]

Thermal Decomposition

Onset of decomposition occurs

at elevated temperatures,

yielding calcium oxide and

other byproducts. The exact

temperature can vary based

on the heating rate and

atmosphere.

[9]

Experimental Protocols
Detailed methodologies for the synthesis of calcium terephthalate are crucial for

reproducibility and further research. Below are protocols for common synthesis routes.

Hydrothermal Synthesis of Calcium Terephthalate MOF
This method is widely used for the preparation of crystalline calcium terephthalate-based

metal-organic frameworks (MOFs).

Materials:

Calcium nitrate (Ca(NO₃)₂)

Terephthalic acid (1,4-benzenedicarboxylic acid, H₂BDC)

Deionized water
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Ethanol

Procedure:

Dissolve 0.5 g of calcium nitrate and 0.5 g of terephthalic acid in 60 mL of deionized water in

a beaker.[3]

Stir the mixture for 15 minutes using a magnetic stirrer to ensure homogeneity.[3]

Transfer the resulting mixture into a Teflon-lined stainless steel autoclave.[3]

Seal the autoclave and place it in a laboratory oven preheated to 120°C.[3]

Maintain the temperature for 12 hours to allow for the self-assembly and crystallization of the

Ca-MOF.[3]

After the reaction is complete, allow the autoclave to cool down to room temperature.

Collect the solid product by centrifugation at 6000 rpm for 8 minutes.[3]

Wash the product with ethanol three times to remove any unreacted starting materials and

impurities.[3]

Dry the final product in an oven at 80°C overnight.[3]

Gently grind the dried product using a mortar and pestle to obtain a fine powder.[3]

Synthesis from Recycled Polyethylene Terephthalate
(PET)
An environmentally friendly approach involves the upcycling of PET waste to produce calcium
terephthalate.

Materials:

PET pellets or flakes

Calcium hydroxide (Ca(OH)₂)
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Water

Procedure:

Blend PET pellets with calcium hydroxide powder in a reactive melt processor.[10][11][12]

The mechanical interaction and thermal energy during melt mixing facilitate the initial stages

of PET degradation and reaction with calcium hydroxide.[5][11]

The resulting mixture is then subjected to hydrolysis in water.[10][11]

The hydrolysis process completes the conversion of the terephthalate moieties in PET to

calcium terephthalate.[10]

The solid calcium terephthalate product is then separated from the reaction mixture,

washed, and dried.

Characterization
A comprehensive characterization of synthesized calcium terephthalate is essential to confirm

its identity, purity, and structural properties.

Technique Observation Inferred Property

Powder X-ray Diffraction

(PXRD)
Characteristic diffraction peaks

Crystalline structure and phase

purity

Thermogravimetric Analysis

(TGA)

Mass loss as a function of

temperature

Thermal stability and

decomposition profile

Scanning Electron Microscopy

(SEM)

Visualization of particle

morphology

Particle size, shape, and

surface features

Fourier-Transform Infrared

Spectroscopy (FTIR)

Vibrational bands

corresponding to carboxylate

and aromatic groups

Confirmation of functional

groups and coordination

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Chemical shifts of protons and

carbons

Structural elucidation of the

organic linker
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Diagrams and Workflows
Visual representations of experimental and logical processes can aid in understanding the

synthesis and application of calcium terephthalate.

Synthesis of Calcium Terephthalate from PET

PET Waste

Reactive Melt Processing

Calcium Hydroxide

Hydrolysis Purification & Drying Calcium Terephthalate

Characterization Protocol

Synthesized Calcium Terephthalate

PXRD Analysis

Phase ID

TGA Analysis

Thermal Stability

SEM Imaging

Morphology

FTIR Spectroscopy

Functional Groups

Ca-MOF Drug Delivery Mechanism

Calcium Terephthalate MOF Drug Loading Drug Molecule Target Site
Drug-Loaded MOF Administration Stimuli-Responsive Release (e.g., pH)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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